![molecular formula C9H10BrNO2 B6352674 5-Bromo-nicotinic acid propyl ester CAS No. 1033692-96-4](/img/structure/B6352674.png)
5-Bromo-nicotinic acid propyl ester
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Description
5-Bromo-nicotinic acid propyl ester is a chemical compound with the molecular formula C9H10BrNO2 . It is a derivative of 5-Bromonicotinic acid, which is a brominated derivative of nicotinic acid .
Molecular Structure Analysis
The molecular structure of 5-Bromo-nicotinic acid propyl ester can be inferred from its molecular formula, C9H10BrNO2 . The compound likely contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), similar to its parent compound, 5-Bromonicotinic acid . The propyl ester group (-COOC3H7) is likely attached to the carboxylic acid group of the 5-Bromonicotinic acid .Scientific Research Applications
Nicotinic Acid and Lipid Modification
Nicotinic acid is recognized for its potent effects on lipid profiles, notably in lowering LDL and VLDL cholesterol while raising HDL cholesterol levels. The mechanism of action includes the engagement with the G-protein-coupled receptor 109A, leading to favorable alterations in the HDL cholesterol profile and demonstrating nonlipid-mediated anti-inflammatory effects, potentially offering atheroprotective benefits (Digby, Lee, & Choudhury, 2009).
Anticancer Potential
Research into nicotinic acid derivatives, including novel derivatives, has indicated promising anticancer properties. These derivatives have been investigated for their effectiveness in inhibiting cancer cell proliferation and inducing apoptosis across various cancer types, highlighting the role of nicotinic acid and its derivatives in the development of anticancer drugs (Jain, Utreja, Kaur, & Jain, 2020).
Biotechnological Applications
Lactic acid, which can be derived from similar biotechnological processes applicable to nicotinic acid derivatives, serves as a critical feedstock in green chemistry. It forms the basis for producing various valuable chemicals through chemical and biotechnological routes, emphasizing the importance of such compounds in advancing sustainable chemical synthesis (Gao, Ma, & Xu, 2011).
Safety and Toxicological Assessments
The safety and toxicological profiles of nicotinic acid and its derivatives have been extensively reviewed, considering their use in high doses for therapeutic purposes. While the therapeutic index is wide, attention to potential hepatotoxicity at very high doses is crucial, underlining the importance of supervised therapeutic use (Knip et al., 2000).
properties
IUPAC Name |
propyl 5-bromopyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c1-2-3-13-9(12)7-4-8(10)6-11-5-7/h4-6H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMBNMGTZFRFBDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)C1=CC(=CN=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-nicotinic acid propyl ester |
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